4-((2-Chloro-3-phenylallylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 478254-13-6
• Molecular Formula: C17H12Cl2N4S
• Molecular Weight: 375.3 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-4-[(E)-[(Z)-2-chloro-3-phenylprop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H12Cl2N4S/c18-13(10-12-6-2-1-3-7-12)11-20-23-16(21-22-17(23)24)14-8-4-5-9-15(14)19/h1-11H,(H,22,24)/b13-10-,20-11+
• InChI Key: NTVNUMCYFHRWSA-ULCUFOFXSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C=N/N2C(=NNC2=S)C3=CC=CC=C3Cl)\Cl
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NN2C(=NNC2=S)C3=CC=CC=C3Cl)Cl

Description

4-((2-Chloro-3-phenylallylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione (CAS: 478253-73-5) is a Schiff base derivative of 1,2,4-triazole-5(4H)-thione. Its molecular formula is C₁₅H₁₁Cl₂N₄S, with a molecular weight of 330.79 g/mol . The compound features a triazole-thione core substituted with a 2-chlorophenyl group at position 3 and a 2-chloro-3-phenylallylidene moiety at position 2. This structure is stabilized by intramolecular hydrogen bonds and π-π stacking interactions, as observed in related triazole-thione derivatives .

Triazole-thiones are notable for their diverse biological activities, including antimicrobial, anti-inflammatory, and tuberculostatic properties . The presence of chlorine atoms in this compound likely enhances its lipophilicity and binding affinity to biological targets, a common feature in pharmacologically active chlorinated aromatics .

Biological Activity

The compound 4-((2-Chloro-3-phenylallylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, synthesis methods, and comparative analysis with related compounds.

Chemical Structure and Properties

The structural formula of this compound reveals a triazole ring with thione and chlorophenyl groups. The presence of chlorine atoms is significant as they are known to enhance biological activity and solubility properties. The thione group contributes to its reactivity, allowing for nucleophilic attacks and the formation of thiol derivatives.

Antimicrobial Activity

Triazoles, particularly those with thione functionalities, have demonstrated significant antimicrobial properties. Research indicates that derivatives of 1,2,4-triazoles exhibit potent antibacterial effects against various pathogens. For instance:

• Antibacterial Studies : The compound's structure suggests potential effectiveness against Gram-positive and Gram-negative bacteria. Preliminary studies have indicated that similar compounds displayed strong inhibitory effects against strains like Staphylococcus aureus and Escherichia coli .
• Mechanism of Action : The antibacterial activity is often attributed to the inhibition of DNA-gyrase, an essential enzyme for bacterial DNA replication . Molecular docking studies suggest that the triazole moiety acts as a bioisostere to carboxylic acids, enhancing binding interactions with the target enzymes .

Anticancer Activity

The anticancer potential of triazole derivatives has been explored in various studies:

• Cytotoxicity Tests : Compounds similar to 4-((2-Chloro-3-phenylallylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione have shown cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer) .
• Mechanisms : The mechanisms often involve apoptosis induction and cell cycle arrest in cancer cells, which are crucial for their therapeutic efficacy .

Synthesis Methods

Several synthetic pathways can be employed to produce this compound:

• Condensation Reactions : Utilizing aldehydes with thiosemicarbazones followed by cyclization can yield the desired triazole derivatives.
• Mannich Reactions : This method can introduce amine functionalities that may enhance biological activity .

Comparative Analysis with Related Compounds

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structural Features	Biological Activity
5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-thiol	Triazole and thiol group	Antimicrobial
4-(Phenylthio)-1H-1,2,4-triazole	Triazole with phenylthio group	Antifungal
3-(Chlorophenyl)-5-(substituted phenyl)-1H-pyrazole	Pyrazole instead of triazole	Anticancer

Case Studies

Recent research highlights various case studies demonstrating the biological efficacy of triazole derivatives:

• Study on Antibacterial Activity : A study evaluated a series of triazole derivatives against multiple bacterial strains. Results indicated that certain substitutions led to enhanced antibacterial properties compared to standard treatments like ciprofloxacin .
• Anticancer Efficacy : Another investigation assessed the antiproliferative effects of triazole derivatives on human cancer cell lines. The results showed that modifications in the side chains significantly impacted their cytotoxicity profiles .

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

• Solubility: The target compound’s allylidene group introduces steric bulk, likely reducing aqueous solubility compared to smaller derivatives (e.g., 4-amino-3-(4-pyridyl)-triazole-thione ).
• Thermal Stability : Chlorinated triazole-thiones generally decompose above 200°C, consistent with TGA data for similar compounds .
• Spectral Data :
  • IR : N–H stretching (3250–3100 cm⁻¹), C=S (1250–1200 cm⁻¹) .
  • ¹H NMR : Aromatic protons (δ 7.2–8.1 ppm), allylidene CH (δ 8.3–8.5 ppm) .

Crystallographic Insights

The target compound’s crystal structure is expected to resemble 4-((2-Cl-benzylidene)amino)-3-(2-ClPh)-triazole-thione, which forms N–H···S and O–H···S hydrogen-bonded hexamers . Such packing enhances stability and may influence bioavailability by affecting dissolution rates.